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Compound of Interest

Compound Name:
2-Amino-2-(3-chlorophenyl)acetic

acid

Cat. No.: B3029624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

potential biological activities of (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride.

This compound is a chiral amino acid derivative of interest in synthetic and medicinal chemistry.

Physicochemical Properties
(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride is a synthetic amino acid derivative.

[1][2] Its key physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 37085-27-1
ChemScene[3],

AbacipharmTech[4]

Molecular Formula C₈H₉Cl₂NO₂ ChemScene[3]

Molecular Weight 222.07 g/mol ChemScene[3]

Purity ≥98% ChemScene[3]

Topological Polar Surface Area

(TPSA)
63.32 Å² ChemScene[3]

logP 1.8462 ChemScene[3]

Hydrogen Bond Donors 2 ChemScene[3]

Hydrogen Bond Acceptors 2 ChemScene[3]

Rotatable Bonds 2 ChemScene[3]

Storage Conditions
4°C, sealed storage, away

from moisture
ChemScene[3]

Synthesis and Application
(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride serves as a valuable chiral building

block in organic synthesis, particularly in peptide chemistry.[1][2] It is often used as a synthetic

intermediate for the preparation of more complex molecules, including protected amino acids

(e.g., with Fmoc or Boc groups) for peptide synthesis.[1]

General Synthetic Workflow
While specific, detailed protocols for the synthesis of (R)-2-Amino-2-(3-chlorophenyl)acetic
acid hydrochloride are not readily available in the public domain, a general workflow can be

inferred from standard organic chemistry principles and methods for synthesizing similar amino

acids. The synthesis often involves asymmetric methods or the resolution of a racemic mixture

to obtain the desired (R)-enantiomer.
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Synthesis Application in Peptide Synthesis

Racemic 2-Amino-2-(3-chlorophenyl)acetic acid

Chiral Resolution
(e.g., with a chiral base)

(R)-2-Amino-2-(3-chlorophenyl)acetic acid

Treatment with HCl

(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride

(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride

Amine Protection
(e.g., Fmoc-Cl or Boc-anhydride)

N-protected (R)-2-Amino-2-(3-chlorophenyl)acetic acid

Peptide Coupling Reactions

Peptide containing the
(R)-2-Amino-2-(3-chlorophenyl)acetyl moiety

Click to download full resolution via product page

General workflow for the synthesis and application of (R)-2-Amino-2-(3-chlorophenyl)acetic
acid HCl.

Potential Biological Activity and Mechanism of
Action
The biological activities of (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride are not

extensively documented. However, related chlorophenyl amino acid derivatives have been

investigated for various therapeutic applications, including as antimicrobial and anti-

inflammatory agents.[1] Additionally, some derivatives have been studied for their effects on the

central nervous system and their role in neurotransmission.[5]
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A structurally related compound, 2-amino-3-chlorobenzoic acid, isolated from Streptomyces

coelicolor, has demonstrated anticancer properties by targeting the PI3K/AKT signaling

pathway through miRNA modulation.[6] This suggests a potential, though unconfirmed,

mechanism of action for (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride.

Hypothetical Signaling Pathway Involvement
The PI3K/AKT pathway is a critical signaling cascade that regulates cell growth, proliferation,

and survival. Inhibition of this pathway is a key strategy in cancer therapy.
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(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride
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 inhibits
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Hypothesized inhibition of the PI3K/AKT signaling pathway.

Experimental Protocols
Detailed experimental protocols for this specific compound are not widely published. However,

standard analytical techniques would be employed for its characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To determine the number and types of protons and their connectivity.

¹³C NMR: To identify the carbon framework of the molecule.

Infrared (IR) Spectroscopy:

To identify characteristic functional groups such as the carboxylic acid (O-H and C=O

stretches) and the amine (N-H stretch).

Mass Spectrometry (MS):

To determine the molecular weight and fragmentation pattern, confirming the molecular

formula.

Chiral High-Performance Liquid Chromatography (HPLC):

To determine the enantiomeric purity of the (R)-enantiomer.

Conclusion
(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride is a chiral synthetic amino acid with

potential applications as a building block in medicinal chemistry. While its specific biological

activities are not well-defined, the activities of structurally related compounds suggest that it

may possess interesting pharmacological properties worth further investigation. Standard

analytical methods are used for its characterization and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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